Cas no 64747-65-5 (1-(Difluoromethyl)-2-nitrobenzene)

• Product Name: 1-(Difluoromethyl)-2-nitrobenzene
• CAS No: 64747-65-5
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• MDL: MFCD23382510
• CID: 1089989
• PubChem ID: 20140490
• Update Time: 2025-09-20

1-(Difluoromethyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-2-nitrobenzene
• 2-NITROBENZAL FLUORIDE
• MFCD23382510
• 64747-65-5
• DS-3043
• CS-0019266
• BBL102201
• STL556000
• AKOS017345224
• o-nitro-alpha,alpha-difluorotoluene
• 1-CF2H
• ZB1260
• SCHEMBL10686074
• EN300-220649
• A867833
• 2-(Difluoromethyl)nitrobenzene
• AB91137
• SY113210
• QQJFTEZEGZZSFV-UHFFFAOYSA-N
• DTXSID40602906

• MDL： MFCD23382510
• Inchi： 1S/C7H5F2NO2/c8-7(9)5-3-1-2-4-6(5)10(11)12/h1-4,7H
• InChI Key： QQJFTEZEGZZSFV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 173.02885
• Monoisotopic Mass: 173.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(Difluoromethyl)-2-nitrobenzene

Comprehensive Guide to 1-(Difluoromethyl)-2-nitrobenzene (CAS No. 64747-65-5): Properties, Applications, and Market Insights

1-(Difluoromethyl)-2-nitrobenzene (CAS No. 64747-65-5) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This nitrobenzene derivative is characterized by its unique molecular structure, which includes a difluoromethyl group and a nitro group attached to a benzene ring. Its chemical formula is C₇H₅F₂NO₂, and it is widely recognized for its versatility in synthetic chemistry and material science applications.

The compound’s physicochemical properties make it a valuable intermediate in organic synthesis. It typically appears as a yellow to light brown crystalline solid with a melting point ranging between 45-50°C. The presence of the difluoromethyl group enhances its stability and reactivity, making it suitable for various cross-coupling reactions and electrophilic substitutions. Researchers often explore its potential in designing novel agrochemicals and pharmaceutical intermediates, given its ability to act as a building block for more complex molecules.

One of the most prominent applications of 1-(Difluoromethyl)-2-nitrobenzene is in the development of crop protection agents. With the increasing global demand for sustainable agriculture, this compound has been investigated for its role in synthesizing herbicides and pesticides that exhibit enhanced efficacy and environmental compatibility. Its nitro-aromatic structure contributes to the bioactivity of these formulations, addressing key challenges in modern farming practices.

In the pharmaceutical sector, 64747-65-5 serves as a critical intermediate for the synthesis of active pharmaceutical ingredients (APIs). Its incorporation into drug candidates has been explored for treating various conditions, including inflammatory diseases and central nervous system disorders. The difluoromethyl moiety is particularly valued for its ability to modulate the metabolic stability and bioavailability of therapeutic compounds, aligning with the industry’s focus on precision medicine.

From a market perspective, the demand for 1-(Difluoromethyl)-2-nitrobenzene is driven by its expanding applications in specialty chemicals and life sciences. Manufacturers are investing in scalable synthesis methods to meet the needs of research institutions and industrial players. Recent advancements in green chemistry have also prompted the development of eco-friendly production processes for this compound, reducing waste and energy consumption.

Researchers and industry professionals frequently search for information on the synthesis of 1-(Difluoromethyl)-2-nitrobenzene, its safety data sheet (SDS), and supplier availability. Common queries include its solubility in organic solvents, stability under various conditions, and compatibility with other reagents. Addressing these questions ensures that the compound is handled efficiently in laboratory and industrial settings.

In summary, 1-(Difluoromethyl)-2-nitrobenzene (CAS No. 64747-65-5) is a multifaceted compound with significant potential in agrochemical, pharmaceutical, and material science applications. Its unique structural features and reactivity profile continue to inspire innovation across multiple disciplines, making it a subject of ongoing research and commercial interest. As industries strive for sustainability and efficiency, this compound is poised to play a pivotal role in shaping future advancements.